N-(4-methylbenzyl)-2-(phenylsulfonyl)acetamide

• IUPAC Name: 2-(benzenesulfonyl)-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C16H17NO3S/c1-13-7-9-14(10-8-13)11-17-16(18)12-21(19,20)15-5-3-2-4-6-15/h2-10H,11-12H2,1H3,(H,17,18)
• InChI Key: KALSLLVMWCACLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H17NO3S
• Molecular Weight: 303.4 g/mol

Description

N-(4-methylbenzyl)-2-(phenylsulfonyl)acetamide is an organic compound with a complex structure that includes a benzyl group, a phenylsulfonyl group, and an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-methylbenzyl)-2-(phenylsulfonyl)acetamide typically involves the reaction of 4-methylbenzylamine with phenylsulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield . The resulting intermediate is then reacted with acetic anhydride to form the final product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

N-(4-methylbenzyl)-2-(phenylsulfonyl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form sulfone derivatives.

Reduction: Reduction reactions using reducing agents such as lithium aluminum hydride can convert the sulfonyl group to a sulfide group.

Substitution: The compound can undergo nucleophilic substitution reactions where the acetamide group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: Sulfone derivatives.

Reduction: Sulfide derivatives.

Substitution: Various substituted acetamides.

Scientific Research Applications

N-(4-methylbenzyl)-2-(phenylsulfonyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-methylbenzyl)-2-(phenylsulfonyl)acetamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N-(4-methylbenzyl)acetamide: Lacks the phenylsulfonyl group, resulting in different chemical properties and applications.

N-(4-methylbenzyl)-2-(phenylsulfonyl)ethanamide: Similar structure but with an ethanamide group instead of an acetamide group.

N-(4-methylbenzyl)-2-(phenylsulfonyl)propionamide: Contains a propionamide group, leading to variations in reactivity and applications.